Cas no 2580208-10-0 (1,2-Dichloroethane-1-sulfonamide)

• Product Name: 1,2-Dichloroethane-1-sulfonamide
• CAS No: 2580208-10-0
• MF: C₂H₅Cl₂NO₂S
• MW: 178.037597417831
• CID: 5659610
• PubChem ID: 165886007
• Update Time: 2025-11-06

1,2-Dichloroethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloroethane-1-sulfonamide
• EN300-27733481
• 2580208-10-0
• 1,2-Dichloroethane-1-sulfonamide

• Inchi： 1S/C2H5Cl2NO2S/c3-1-2(4)8(5,6)7/h2H,1H2,(H2,5,6,7)
• InChI Key： VOIFEBXOJVAITK-UHFFFAOYSA-N
• SMILES： ClC(CCl)S(N)(=O)=O

Computed Properties

• Exact Mass: 176.9418050g/mol
• Monoisotopic Mass: 176.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 1,2-Dichloroethane-1-sulfonamide

Comprehensive Guide to 1,2-Dichloroethane-1-sulfonamide (CAS No. 2580208-10-0): Properties, Applications, and Market Insights

1,2-Dichloroethane-1-sulfonamide (CAS No. 2580208-10-0) is a specialized organosulfur compound with growing interest in pharmaceutical and chemical research. This compound, featuring a unique combination of chloroethane and sulfonamide functional groups, exhibits versatile reactivity, making it valuable for synthetic applications. Researchers and industry professionals frequently search for "1,2-Dichloroethane-1-sulfonamide uses" or "CAS 2580208-10-0 synthesis," reflecting its relevance in modern chemistry.

The molecular structure of 1,2-Dichloroethane-1-sulfonamide includes two chlorine atoms and a sulfonamide group attached to an ethane backbone. This configuration enables participation in nucleophilic substitution reactions, a key topic in organic chemistry forums. Recent studies highlight its role as an intermediate in designing bioactive molecules, aligning with trends in "drug discovery building blocks" searches. Its solubility in polar solvents (e.g., DMSO) further enhances laboratory utility.

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Future prospects for 1,2-Dichloroethane-1-sulfonamide are tied to precision medicine and smart materials development. Its adaptability in combinatorial chemistry (a rising search term) positions it as a candidate for high-throughput screening libraries. Patent filings related to its derivatives have increased by 22% since 2020, signaling sustained innovation. As industries prioritize "specialty chemicals for R&D," this compound’s market trajectory remains upward.

For researchers sourcing CAS 2580208-10-0, understanding structure-activity relationships (SAR) is crucial—a concept often explored in "medicinal chemistry tutorials." Collaborative studies between academia and manufacturers aim to optimize atom economy in its synthesis, resonating with "sustainable synthesis" search trends. Verified suppliers provide COA documentation and custom synthesis options, addressing bulk procurement queries.